2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C19H21N5O2S/c1-13(2)14-8-10-15(11-9-14)24-19(21-22-23-24)27-12-18(25)20-16-6-4-5-7-17(16)26-3/h4-11,13H,12H2,1-3H3,(H,20,25)
• InChI Key: IIPZLQPLBGOUSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide, also known as IMMA, is a compound that has gained significant attention in the scientific community due to its potential use in research applications. IMMA is a thioacetamide derivative that has been synthesized through a multistep process involving the use of various reagents and catalysts.

Scientific Research Applications

Chloroacetamide and Fatty Acid Synthesis Inhibition

Chloroacetamides, such as alachlor and metazachlor, are herbicides known for inhibiting fatty acid synthesis in various plants. These compounds are used in agriculture to control weeds and are studied for their biochemical effects on fatty acid pathways in green algae and other plants (Weisshaar & Böger, 1989).

Acetamide Derivatives as Corrosion Inhibitors

Research into acetamide derivatives has highlighted their effectiveness as corrosion inhibitors. These compounds have been tested in various media, showing promising results in protecting metals from corrosion, which is crucial for industrial applications (Yıldırım & Cetin, 2008).

Molecular Conformations and Hydrogen Bonding

Studies on acetamide derivatives, such as 2-aryl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamides, have provided insights into different molecular conformations and the role of hydrogen bonding in crystal structures. These analyses are essential for understanding the molecular interactions and stability of potential pharmaceutical compounds (Narayana et al., 2016).

Structural Aspects of Amide Compounds

The structural properties and potential for forming inclusion compounds of amide-containing derivatives have been explored. Such research is vital for pharmaceutical and materials science, especially in developing new drugs and materials with specific properties (Karmakar et al., 2007).